Cas no 946340-55-2 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide
• CAS No: 946340-55-2
• MF: C₁₈H₁₉N₃O₄S
• MW: 373.426162958145
• CID: 6059914
• PubChem ID: 16905634
• Update Time: 2025-06-21

N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide
• N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-3,5-dimethylbenzenesulfonamide
• AKOS024642077
• F2341-0069
• N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3,5-dimethylbenzenesulfonamide
• N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-3,5-dimethylbenzene-1-sulfonamide
• 946340-55-2

• Inchi： 1S/C18H19N3O4S/c1-13-10-14(2)12-15(11-13)26(23,24)19-7-8-21-18(22)6-5-16(20-21)17-4-3-9-25-17/h3-6,9-12,19H,7-8H2,1-2H3
• InChI Key： CATRBPXWABVZGT-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2N=C(C3=CC=CO3)C=CC2=O)(=O)=O)=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 373.10962727g/mol
• Monoisotopic Mass: 373.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Additional information on N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide (CAS No. 946340-55-2)

N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide (CAS No. 946340-55-2) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique combination of a furan ring, a pyridazine core, and a sulfonamide moiety, making it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity and its role in targeting specific biological pathways.

The molecular structure of N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide includes a furan-2-yl group, which is known for its electron-rich properties and ability to participate in diverse chemical reactions. The 6-oxo-1,6-dihydropyridazine segment contributes to the compound's stability and reactivity, while the 3,5-dimethylbenzene-sulfonamide moiety enhances its binding affinity to biological targets. This intricate architecture positions the compound as a valuable tool in drug discovery and development.

In recent years, the scientific community has explored the potential of CAS No. 946340-55-2 in addressing unmet medical needs, particularly in the fields of inflammation and metabolic disorders. Its sulfonamide group, a common feature in many FDA-approved drugs, suggests possible applications in designing novel inhibitors or activators of key enzymes. Additionally, the furan and pyridazine components align with current trends in heterocyclic chemistry, which emphasizes the development of bioactive molecules with improved pharmacokinetic profiles.

One of the most frequently searched questions related to this compound is: "What are the potential therapeutic uses of N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide?" Preliminary studies indicate its relevance in modulating inflammatory responses and oxidative stress pathways. Another common query is: "How does the furan-2-yl group influence the compound's bioactivity?" The answer lies in the group's ability to enhance molecular interactions with target proteins, thereby improving efficacy.

From a synthetic chemistry perspective, CAS No. 946340-55-2 presents both challenges and opportunities. The incorporation of the pyridazine ring requires precise control over reaction conditions to avoid side products. Meanwhile, the sulfonamide linkage offers a versatile handle for further derivatization, enabling researchers to fine-tune the compound's properties for specific applications. These characteristics make it a subject of interest in academic and industrial labs alike.

Environmental and safety considerations are also critical when working with N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide. While it is not classified as a hazardous material, proper handling protocols must be followed to ensure safe usage in laboratory settings. Researchers often search for "safe handling guidelines for sulfonamide-based compounds" to mitigate risks associated with exposure.

In conclusion, N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-3,5-dimethylbenzene-1-sulfonamide (CAS No. 946340-55-2) represents a fascinating area of study at the intersection of medicinal chemistry and drug development. Its multifaceted structure and potential biological activities make it a compound worth watching in the coming years. As research progresses, it may unlock new possibilities for treating complex diseases and advancing our understanding of molecular interactions.